Cas no 2138584-99-1 (6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde)

• Product Name: 6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde
• CAS No: 2138584-99-1
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 6409896
• PubChem ID: 165511098
• Update Time: 2025-10-28

6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde
• 2138584-99-1
• EN300-1178644

• Inchi： 1S/C13H10ClNO2/c1-17-12-4-2-3-10(14)13(12)11-6-5-9(8-16)7-15-11/h2-8H,1H3
• InChI Key： ZBAFDJZKBFARIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC(C=O)=CN=1)OC

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde

6-(2-Chloro-6-Methoxyphenyl)Pyridine-3-Carbaldehyde: A Comprehensive Overview

The compound 6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde, identified by the CAS number 2138584-99-1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted at position 3 with a formyl group and at position 6 with a 2-chloro-6-methoxyphenyl group. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The presence of the chloro and methoxy groups in the phenyl ring introduces electronic and steric effects that can modulate the molecule's interaction with biological targets. For instance, the methoxy group is known to enhance solubility and stability, while the chloro group can act as an electron-withdrawing substituent, influencing the molecule's reactivity in various chemical reactions.

One of the most promising applications of 6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde lies in its potential as a lead compound for drug development. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are critical for cell signaling pathways. While further optimization is required to enhance its potency and selectivity, these findings underscore its potential as a starting point for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in organic synthesis. The aldehyde group at position 3 makes it amenable to various condensation reactions, such as the formation of imines or enones, which are valuable intermediates in the synthesis of complex molecules. Furthermore, the phenyl substituent provides a platform for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening.

From an environmental perspective, understanding the fate and behavior of 6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its persistence and bioaccumulation potential under different environmental conditions.

In conclusion, 6-(2-chloro-6-methoxyphenyl)pyridine-3-carbaldehyde represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As new insights into its properties continue to emerge, this compound is poised to contribute significantly to advancements in medicine, agriculture, and materials science.